Cas no 77-98-5 (Tetraethylammonium hydroxide)
Tetraethylammonium hydroxide structure
Product Name:Tetraethylammonium hydroxide
CAS No:77-98-5
MF:C8H21NO
MW:147.258442640305
MDL:MFCD00009024
CID:34100
PubChem ID:6509
Update Time:2025-04-18
Tetraethylammonium hydroxide Chemical and Physical Properties
Names and Identifiers
-
- Tetraethylammonium hydroxide
- IPC-TEA-OH
- TEA HYDROXIDE
- TENOH
- tetraethyl-ammoniuhydroxide
- Tetraethylammonium h
- Tetraethylammoniumhydroxides
- Tetraethylazanium hydroxide
- TEAOH solution
- Ammonium,tetraethyl-, hydroxide (8CI)
- Ethanaminium, N,N,N-triethyl-, hydroxide (9CI)
- Tetraethylammonium hydroxide (6CI)
- Ethanaminium,N,N,N-triethyl-, hydroxide (1:1)
- IPC-TEA-OH (10% in Water)
- Ethanaminium, N,N,N-triethyl-, hydroxide (1:1)
- s12353
- LS-65164
- FT-0654332
- Ammonium, tetraethyl-, hydroxide
- DTXSID30883222
- C8-H20-N.H-O
- Q27288030
- EN300-34268
- Tetraethylammonium hydroxide, 25% w/w in methanol
- N,N,N-Triethylethanaminium hydroxide (1:1)
- EC 201-073-3
- ETHANAMINIUM, N,N,N-TRIETHYL-, HYDROXIDE
- Tetraethyl ammonium hydroxide
- 77-98-5
- MFCD00009024
- AI3-24479
- T2589
- Triethyl-, hydroxide, Ethanaminium, n,n,n-; (Tetraethyl ammonium hydroxide)
- RA8VU41B1F
- C8H20N.HO
- Tetraethylammonium hydroxide (10% in Water)
- Tetraethylammonium hydroxyde
- TETRAETHYLAMMONIUM HYDROXIDE [MI]
- SCHEMBL25372
- ?Tetraethylammonium hydroxide
- AKOS000121513
- LRGJRHZIDJQFCL-UHFFFAOYSA-M
- T0096
- tetraethylazanium;hydroxide
- EINECS 201-073-3
- UNII-RA8VU41B1F
- I0363
- Tetraethylammonium hydroxide solution
- NS00078862
- Tetraethylammonium Hydroxide (In 10% Solution)
- 35?wt. % in H2O
- Hydroxide, Tetraethylammonium
- Ethanaminium, N,N,Ntriethyl, hydroxide
- DTXCID901022771
- DB-050377
- Ammonium, tetraethyl, hydroxide
- N,N,NTriethylethanaminium hydroxide (1:1)
- 201-073-3
- n,n,n-triethylethanaminium hydroxide
-
- MDL: MFCD00009024
- Inchi: 1S/C8H20N.H2O/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H2/q+1;/p-1
- InChI Key: LRGJRHZIDJQFCL-UHFFFAOYSA-M
- SMILES: [OH-].[N+](CC)(CC)(CC)CC
- BRN: 3912961
Computed Properties
- Exact Mass: 147.16200
- Monoisotopic Mass: 147.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 47.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: The commodity is 20% aqueous solution, which is colorless or light yellow liquid.
- Density: 1.01 g/mL at 25 °C
- Melting Point: -98C
- Boiling Point: 110 ºC
- Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c - Refractive Index: n20/D 1.422
- Water Partition Coefficient: dissolution
- Stability/Shelf Life: Stable, but absorbs carbon dioxide from the air
- PSA: 23.06000
- LogP: 1.70600
- Merck: 9201
- Color/Form: ~1.0 M (CH3CH2)4NOH in H2O
- Sensitiveness: Air Sensitive
- Solubility: Soluble in water.
Tetraethylammonium hydroxide Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H314
- Warning Statement: P280,P305+P351+P338,P310
- Hazardous Material transportation number:UN 3286 3/PG 2
- WGK Germany:3
- Hazard Category Code: 35
- Safety Instruction: S7-S16-S26-S36/37/39-S45-S61
- FLUKA BRAND F CODES:9-34
- RTECS:KH3150000
-
Hazardous Material Identification:
- PackingGroup:II
- HazardClass:8
- TSCA:Yes
- Storage Condition:2-8°C
- Packing Group:II
- Hazard Level:8
- Safety Term:8
- Packing Group:II
- Risk Phrases:R11; R23/24/25; R34; R39/23/24/25; R51
Tetraethylammonium hydroxide Customs Data
- HS CODE:2923900090
- Customs Data:
China Customs Code:
2923900090Overview:
2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Tetraethylammonium hydroxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102755-50ml |
Tetraethylammonium hydroxide |
77-98-5 | AR,25% in methanol | 50ml |
¥68.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102755-250ml |
Tetraethylammonium hydroxide |
77-98-5 | AR,25% in methanol | 250ml |
¥286.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102755-1L |
Tetraethylammonium hydroxide |
77-98-5 | AR,25% in methanol | 1l |
¥781.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102754-100ml |
Tetraethylammonium hydroxide |
77-98-5 | AR,25% in water | 100ml |
¥104.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102754-50ml |
Tetraethylammonium hydroxide |
77-98-5 | AR,25% in water | 50ml |
¥68.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102754-250ml |
Tetraethylammonium hydroxide |
77-98-5 | AR,25% in water | 250ml |
¥167.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102754-5L |
Tetraethylammonium hydroxide |
77-98-5 | AR,25% in water | 5l |
¥2013.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102754-500ml |
Tetraethylammonium hydroxide |
77-98-5 | AR,25% in water | 500ml |
¥293.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T102754-1L |
Tetraethylammonium hydroxide |
77-98-5 | AR,25% in water | 1l |
¥527.90 | 2023-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0363-25ML |
Tetraethylammonium Hydroxide (10% in Water) [Reagent for Ion-Pair Chromatography] |
77-98-5 | 25ml |
¥20.00 | 2024-04-16 |
Tetraethylammonium hydroxide Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
(CAS:77-98-5)
Order Number:SFD407;SDF403
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:77-98-5)Tetraethylammonium hydroxide
Order Number:1604389;sfd8485
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
(CAS:77-98-5)Tetraethylammonium hydroxide
Order Number:A1238640
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:57
Price ($):165
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:77-98-5)Tetraethylammonium hydroxide
Order Number:LE6111;LE1604389
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
Price ($):discuss personally
Email:18501500038@163.com
Tetraethylammonium hydroxide Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:77-98-5)
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:77-98-5)Tetraethylammonium hydroxide
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry